Cas no 446044-44-6 ((1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid)
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanecarboxylicacid, 2-(1,3-dihydro-1,3-dioxo-2H-naphth[2,3-f]isoindol-2-yl)-, (1R,2R)-
- (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid
- (1R,2R)-2-(1,3-dioxonaphtho[2,3-f]isoindol-2-yl)cyclohexane-1-carboxylic acid
- 1R,2R)-2-(ANTHRACENE-2,3-DICARBOXIMIDO)CYCLOHEXANECARBOXYLIC ACID
- N-[(1R,2R)-2-Carboxycyclohexyl]anthracene-2,3-dicarboximide
- SCHEMBL3627486
- D88462
- (1R,2R)-2-(1,3-Dioxo-1H-naphtho[2,3-f]isoindol-2(3H)-yl)cyclohexanecarboxylicacid
- (1R,2R)-2-(1,3-Dioxo-1,3-dihydro-2H-naphtho[2,3-f]isoindol-2-yl)cyclohexane-1-carboxylic acid
- DTXSID90659703
- (1R,2R)-2-(1,3-Dioxo-1H-naphtho[2,3-f]isoindol-2(3H)-yl)cyclohexanecarboxylic acid
- WSA04444
- CS-0357095
- MFCD08276260
- (1R,2R)-2-(2,3-Anthracenedicarboximido)cyclohexanecarboxylic acid
- 446044-44-6
- A1657
- IIJKRPVAVXANME-YLJYHZDGSA-N
- (1R,2R)-2-{1,3-DIOXONAPHTHO[2,3-F]ISOINDOL-2-YL}CYCLOHEXANE-1-CARBOXYLIC ACID
-
- MDL: MFCD08276260
- Inchi: 1S/C23H19NO4/c25-21-18-11-15-9-13-5-1-2-6-14(13)10-16(15)12-19(18)22(26)24(21)20-8-4-3-7-17(20)23(27)28/h1-2,5-6,9-12,17,20H,3-4,7-8H2,(H,27,28)/t17-,20-/m1/s1
- InChI Key: IIJKRPVAVXANME-YLJYHZDGSA-N
- SMILES: OC([C@@H]1CCCC[C@H]1N1C(C2C=C3C=C4C=CC=CC4=CC3=CC=2C1=O)=O)=O
Computed Properties
- Exact Mass: 373.13100
- Monoisotopic Mass: 373.131
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 2
- Complexity: 636
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
- Topological Polar Surface Area: 74.7A^2
Experimental Properties
- Density: 1.419
- Boiling Point: 631.382°C at 760 mmHg
- Flash Point: 335.648°C
- Refractive Index: 1.731
- PSA: 74.68000
- LogP: 4.17030
- Vapor Pressure: 0.0±1.9 mmHg at 25°C
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Safety Instruction: H315+H319
- Storage Condition:4° CStore…,-4℃Store…Better
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | R869844-10mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | 98% | 10mg |
449.00 | 2021-05-17 | |
| TRC | A697820-1mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | 1mg |
$ 50.00 | 2022-04-02 | ||
| TRC | A697820-2mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | 2mg |
$ 65.00 | 2022-04-02 | ||
| TRC | A697820-10mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | 10mg |
$ 115.00 | 2022-04-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A1657-100mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | 98.0%(T) | 100mg |
¥2890.0 | 2022-05-30 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | A1657-100MG |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | >98.0%(T) | 100mg |
¥2890.00 | 2024-04-16 | |
| abcr | AB249514-100 mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid; . |
446044-44-6 | 100 mg |
€413.90 | 2023-07-20 | ||
| eNovation Chemicals LLC | Y1257865-100mg |
(1R,2R)-2-(1,3-Dioxo-1H-naphtho[2,3-f]isoindol-2(3H)-yl)cyclohexanecarboxylic acid |
446044-44-6 | >98.0%(T) | 100mg |
$725 | 2024-06-07 | |
| abcr | AB249514-100mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid; . |
446044-44-6 | 100mg |
€375.20 | 2025-02-18 | ||
| Key Organics Ltd | TS-03641-100mg |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid |
446044-44-6 | >97% | 100mg |
£353.00 | 2025-02-08 |
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid Related Literature
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
Additional information on (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid (CAS No. 446044-44-6)
(1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid (CAS No. 446044-44-6) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its intricate molecular architecture, which includes a cyclohexane ring and an anthracene moiety linked through a dicarboximido group. The specific (1R,2R) configuration of the cyclohexane ring adds to its stereochemical complexity and influences its biological and chemical behavior.
The synthesis of (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid typically involves multi-step reactions, often starting from readily available anthracene derivatives and cyclohexane precursors. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for both academic research and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2021 detailed a novel catalytic approach that significantly improved the yield and purity of the final product.
In the realm of pharmaceutical research, (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid has shown promising potential as a lead compound for the development of new therapeutic agents. Its anthracene core is known for its ability to interact with biological macromolecules, such as DNA and proteins, which can be leveraged for designing drugs with specific targets. A notable study conducted by researchers at the University of California, San Francisco, demonstrated that this compound exhibited potent antitumor activity against several cancer cell lines, including breast and lung cancer cells. The mechanism of action was attributed to its ability to intercalate into DNA and disrupt replication processes.
Beyond its pharmaceutical applications, (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid has also found use in materials science. The anthracene moiety's photophysical properties make it an attractive candidate for the development of luminescent materials and organic light-emitting diodes (OLEDs). A recent publication in Advanced Materials highlighted the use of this compound as a dopant in OLED devices, resulting in enhanced device efficiency and stability. The specific (1R,2R) configuration of the cyclohexane ring was found to play a crucial role in optimizing the material's performance by influencing its electronic structure and energy transfer processes.
The environmental impact of compounds like (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid is another area of active research. While the compound itself is not classified as hazardous or toxic under current regulations, its potential effects on ecosystems are being studied to ensure safe handling and disposal practices. A comprehensive risk assessment published in the Journal of Environmental Science and Health concluded that proper containment measures during synthesis and use can mitigate any adverse environmental impacts.
In conclusion, (1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid (CAS No. 446044-44-6) is a versatile compound with a wide range of applications in pharmaceuticals and materials science. Its unique molecular structure and stereochemistry make it an attractive candidate for further research and development. As new synthetic methods continue to emerge and our understanding of its biological and physical properties deepens, this compound is poised to play a significant role in advancing various scientific fields.
446044-44-6 ((1R,2R)-2-(Anthracene-2,3-dicarboximido)cyclohexanecarboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)